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Compound of Interest

Compound Name: Lactic Acid

CAS No.: 152-36-3

Cat. No.: B7770667

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to ensure the stability of lactate in biological samples. Adherence to proper pre-

analytical procedures is critical for obtaining accurate and reliable lactate measurements.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of lactate instability in blood samples?

A1: The primary reason for lactate instability is the continuation of glycolysis by blood cells

(erythrocytes, leukocytes) within the collection tube after venipuncture. Red blood cells, lacking

mitochondria, metabolize glucose to pyruvate, which is then converted to lactate under the

anaerobic conditions of a sealed tube. This process artificially increases the lactate

concentration over time.[1]

Q2: Which type of collection tube is recommended for lactate measurement?

A2: It is highly recommended to use blood collection tubes containing a glycolytic inhibitor,

most commonly sodium fluoride (NaF), along with an anticoagulant such as potassium oxalate
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(KOX) or EDTA.[1][2] Sodium fluoride inhibits the enzyme enolase, a key enzyme in the

glycolytic pathway, thereby preventing the in vitro production of lactate.[1][2]

Q3: How critical is the storage temperature for lactate samples?

A3: Storage temperature is a critical factor. Storing whole blood at room temperature leads to a

significant and rapid increase in lactate levels.[1][3][4][5] To minimize this effect, samples

should be placed in an ice-water slurry or refrigerated at 4°C immediately after collection,

especially if processing will be delayed.[1][6] Cold temperatures slow down the enzymatic

reactions of glycolysis.[3][4]

Q4: How long are lactate samples stable under different conditions?

A4: Lactate stability depends on the anticoagulant and preservative used, as well as the

storage temperature. Samples collected in tubes with sodium fluoride and potassium oxalate

are stable for a longer duration. Even at room temperature, lactate in these tubes shows

acceptable stability for up to 8 hours.[7] When refrigerated, stability is extended. In contrast, for

samples in lithium heparin tubes, immediate analysis (within 15 minutes) is crucial if stored at

room temperature.[1][2]

Q5: Can I use a standard heparin tube for lactate measurement?

A5: Standard heparin tubes are not ideal for lactate measurement if there is any delay in

analysis.[1][8] Heparin acts as an anticoagulant but does not inhibit glycolysis. If a heparinized

sample is used, it must be placed on ice immediately and centrifuged promptly (within 15

minutes) to separate the plasma from the cells.[2][8]
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Issue Potential Cause Recommended Action

Artificially Elevated Lactate

Levels

Delayed Sample Processing:

Glycolysis continues in vitro

after sample collection, leading

to a significant increase in

lactate concentration.[1][4]

Process blood samples as

soon as possible, ideally within

15 minutes of collection.[2][5]

[9] If immediate processing is

not possible, use appropriate

collection tubes and storage

conditions.

Improper Storage

Temperature: Storing whole

blood samples at room

temperature leads to a more

rapid increase in lactate levels

compared to refrigerated or

iced samples.[1][3][4][5]

Transport and store samples

on ice or in a refrigerator (4°C)

to slow down glycolysis.[1][6]

Incorrect

Anticoagulant/Preservative:

Using tubes without a

glycolytic inhibitor (e.g.,

standard heparin tubes) will

not prevent the continued

production of lactate by blood

cells.[1]

Use blood collection tubes

containing a glycolytic inhibitor,

such as sodium fluoride,

typically combined with an

anticoagulant like potassium

oxalate or EDTA.[1][2]

Hemolysis: The breakdown of

red blood cells can release

enzymes and lactate,

potentially leading to falsely

elevated results.[2][10]

Employ proper venipuncture

techniques to minimize the risk

of hemolysis. Avoid vigorous

shaking of the sample tubes.

Prolonged Tourniquet Use:

Leaving a tourniquet on for an

extended period can cause

localized anaerobic

metabolism, resulting in falsely

high lactate levels.[1][6]

Apply the tourniquet for the

shortest possible time. If a

tourniquet is used, the lactate

sample should be drawn first.

[6] Not using a tourniquet is

ideal.[6]
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Patient Not at Rest: Physical

activity right before blood

collection can lead to

physiologically elevated lactate

levels.[6][11]

Ensure the patient has been at

rest before the blood draw,

unless the experimental design

is specifically studying the

effects of exercise.[1][6]

Variability in Lactate

Measurements

Inconsistent Pre-analytical

Procedures: Differences in

sample handling, storage time,

and temperature between

samples can introduce

significant variability in lactate

results.[1]

Standardize your sample

collection and processing

protocol. Ensure all samples

are handled consistently from

collection to analysis.

Data Presentation
Table 1: Impact of Temperature and Time on Lactate Concentration in Whole Blood

Storage Condition Time
Average Increase
in Lactate (mmol/L)

95% Confidence
Interval

Room Temperature 30 minutes 0.36 0.24, 0.47

Ice Pack 30 minutes 0.18 0.07, 0.28

Wet Ice 30 minutes 0.08 0.02, 0.13

Data synthesized from

a study on resting

subjects with a mean

baseline lactate of

1.24 mmol/L.[3]

Table 2: Lactate Stability in Different Collection Tubes and Temperatures
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Tube Type
Storage
Temperature

Duration Observation

NaF/KOX Room Temperature Up to 24 hours

No significant

difference in lactate

observed.[2]

NaF/K3EDTA Room Temperature Up to 24 hours

No significant

difference in lactate

observed.[2]

NaF/K3EDTA
Ice Bath vs. Room

Temp

Centrifuged within 15

min

Storage on ice

provides no additional

stabilization.[2]

Lithium Heparin

(Aliquoted Plasma)
Room Temperature

Aliquoted within 30

min

No clinically significant

difference compared

to NaF/K3EDTA.[2]

Lithium Heparin

(Whole Blood)
Room Temperature > 15 minutes

Significant increase in

lactate.[2][4]

NaF/KOX Refrigerated (+4°C) Up to 24 hours Lactate is stable.[2]

Experimental Protocols
Protocol 1: Whole Blood Sample Collection and Handling for Lactate Analysis

Patient Preparation: Ensure the patient is at rest for at least 8 hours before the test to

establish a baseline lactate level, unless the study is investigating the effects of exercise.[6]

The patient should also avoid alcohol for 24 hours prior to the test.[6]

Venipuncture:

If a tourniquet is used, it should be applied for the shortest duration possible and the

lactate tube should be the first one drawn.[6] Ideally, no tourniquet should be used.[6]

The patient should not clench their fist.[6]

Perform a clean venipuncture to minimize hemolysis.
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Blood Collection:

Collect blood into a chilled gray-top tube containing a glycolytic inhibitor (e.g., sodium

fluoride) and an anticoagulant (e.g., potassium oxalate).[6]

Immediately after collection, gently invert the tube 8-10 times to ensure proper mixing of

the blood with the additives. Do not shake vigorously.

Sample Transport and Storage:

If analysis is to be performed within 15 minutes, the sample can be kept at room

temperature.[2][5]

For delays longer than 15 minutes, place the sample in an ice-water slurry or a refrigerator

at 4°C.[1][6]

Sample Processing:

Process the sample preferably within 30 minutes of collection.[6]

If plasma is required, centrifuge the sample (e.g., 2000-3000 x g for 10-15 minutes).

Separate the plasma from the cells immediately after centrifugation.

Analysis: Analyze the whole blood or plasma for lactate concentration using a validated

method.

Mandatory Visualizations
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Caption: Recommended workflow for blood sample handling to ensure lactate stability.
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Caption: Factors influencing lactate stability in whole blood samples.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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